N-methyl-N-phenyl-2-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]acetamide

• IUPAC Name: N-methyl-N-phenyl-2-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]acetamide
• InChI: InChI=1S/C21H25N3O3S/c1-22(20-10-6-3-7-11-20)21(25)18-23-13-15-24(16-14-23)28(26,27)17-12-19-8-4-2-5-9-19/h2-12,17H,13-16,18H2,1H3/b17-12+
• InChI Key: SAQOINJQVSUOMT-SFQUDFHCSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C(=O)CN2CCN(CC2)S(=O)(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: CN(C1=CC=CC=C1)C(=O)CN2CCN(CC2)S(=O)(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C21H25N3O3S
• Molecular Weight: 399.5 g/mol

Description

The compound is a complex organic molecule that contains functional groups such as an amide, a phenyl group, a sulfonyl group, and a piperazine ring. These functional groups suggest that the compound could have interesting chemical properties and potential applications in various fields such as medicinal chemistry.

Scientific Research Applications

Antinociceptive and Anti-inflammatory Applications

One significant application of compounds similar to N-methyl-N-phenyl-2-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]acetamide lies in their antinociceptive pharmacology. Research has demonstrated that analogous compounds can act as potent antagonists to specific receptors, leading to significant antinociceptive actions in various animal models. For instance, LF22-0542, a novel nonpeptidic B1 antagonist, exhibits high affinity for human and mouse B1 receptors, demonstrating significant antinociceptive effects in mouse models of inflammatory and neuropathic pain without affecting human B2 receptors. This specificity suggests potential applications in treating inflammatory pain states and certain aspects of neuropathic pain (Porreca et al., 2006).

Antimicrobial Potential

Another research avenue explores the antimicrobial properties of sulfonamide-bearing compounds. A study by Darwish et al. (2014) focused on synthesizing new heterocyclic compounds incorporating a sulfamoyl moiety to act as antimicrobial agents. These compounds demonstrated promising in vitro antibacterial and antifungal activities, suggesting their potential utility in developing new antimicrobial agents (Darwish et al., 2014).

Enzyme Inhibition for Therapeutic Applications

Compounds containing sulfonamide moieties have been investigated for their enzyme inhibitory potential, with a focus on treating diseases such as diabetes and Alzheimer's. For example, a study by Abbasi et al. (2019) explored the synthesis of sulfonamides with benzodioxane and acetamide moieties for their inhibitory activities against α-glucosidase and acetylcholinesterase. These compounds exhibited substantial inhibitory activity, suggesting their potential therapeutic applications in managing diabetes and Alzheimer's disease through enzyme inhibition (Abbasi et al., 2019).

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity and biological activity. Standard safety measures should be taken while handling this compound until specific safety data is available.